Cas no 922128-17-4 (N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-methoxybenzamide)

• Product Name: N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-methoxybenzamide
• CAS No: 922128-17-4
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 6048918
• PubChem ID: 16801957
• Update Time: 2025-07-16

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-methoxybenzamide
• N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-4-methoxybenzamide
• F2276-0108
• 922128-17-4
• AKOS024635406
• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-methoxybenzamide

• Inchi： 1S/C19H20N2O4/c1-3-21-10-11-25-17-9-6-14(12-16(17)19(21)23)20-18(22)13-4-7-15(24-2)8-5-13/h4-9,12H,3,10-11H2,1-2H3,(H,20,22)
• InChI Key： KUBOQRVSDSVNIO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCCN(CC)C(=O)C2=C1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 340.14230712g/mol
• Monoisotopic Mass: 340.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9Ų

Additional information on N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-methoxybenzamide

Research Briefing on N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-methoxybenzamide (CAS: 922128-17-4)

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-methoxybenzamide (CAS: 922128-17-4) is a synthetic small molecule that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its benzoxazepine core and methoxybenzamide moiety, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

The primary interest in this compound stems from its structural uniqueness, which allows it to interact with specific protein targets. Research has indicated that N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-methoxybenzamide exhibits promising activity in modulating key enzymes or receptors involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on a subset of kinases, suggesting potential applications in targeted cancer therapies.

In terms of synthesis and optimization, recent advancements have been made in improving the yield and purity of this compound. A 2024 publication in Organic Process Research & Development highlighted a novel synthetic route that reduces the number of steps and enhances scalability, making it more feasible for industrial applications. These developments are critical for further preclinical and clinical evaluations.

Pharmacokinetic studies have also been conducted to evaluate the bioavailability and metabolic stability of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-methoxybenzamide. Preliminary data suggest that the compound exhibits moderate oral bioavailability and favorable tissue distribution, although further optimization may be required to address its metabolic clearance rates. These findings were presented at the 2024 American Chemical Society National Meeting.

Looking ahead, the potential applications of this compound extend beyond its current investigational uses. Researchers are exploring its utility in combination therapies, particularly in synergy with existing chemotherapeutic agents or immunomodulators. Additionally, its role in neurodegenerative diseases is under preliminary investigation, given its structural similarity to other neuroactive compounds.

In conclusion, N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-methoxybenzamide represents a promising candidate for further drug development. Its unique chemical structure, coupled with its demonstrated biological activity, positions it as a valuable tool for both academic research and pharmaceutical applications. Continued research efforts will be essential to fully elucidate its therapeutic potential and translate these findings into clinical benefits.